Cas no 1041572-92-2 (4-methoxy-N-(3-methylpentan-2-yl)aniline)

• Product name: 4-methoxy-N-(3-methylpentan-2-yl)aniline
• CAS No: 1041572-92-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5230231
• PubChem ID: 43105038

4-methoxy-N-(3-methylpentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylbutyl)-4-methoxy-
• 4-methoxy-N-(3-methylpentan-2-yl)aniline

• Inchi： 1S/C13H21NO/c1-5-10(2)11(3)14-12-6-8-13(15-4)9-7-12/h6-11,14H,5H2,1-4H3
• InChI Key： QZDPXUOLQWLYTL-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)CC)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-(3-methylpentan-2-yl)aniline

Comprehensive Overview of 4-Methoxy-N-(3-methylpentan-2-yl)aniline (CAS No. 1041572-92-2)

4-Methoxy-N-(3-methylpentan-2-yl)aniline (CAS No. 1041572-92-2) is an organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, features a methoxy group attached to the para position of an aniline ring, which is further substituted with a branched alkyl chain. The unique structural attributes of 4-methoxy-N-(3-methylpentan-2-yl)aniline make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 4-methoxy-N-(3-methylpentan-2-yl)aniline is driven by its potential applications in drug discovery and organic synthesis. Researchers are increasingly exploring its role as a building block for pharmaceutical intermediates, owing to its ability to modulate electronic and steric properties. In agrochemical research, this compound is studied for its potential use in crop protection agents, where its structural motifs may contribute to enhanced efficacy and environmental compatibility. Additionally, its relevance in material science is being investigated, particularly in the design of advanced polymers and coatings.

One of the key reasons for the popularity of CAS No. 1041572-92-2 in scientific literature is its versatility. The compound's methoxy-aniline core is a common motif in many biologically active molecules, making it a focal point for medicinal chemistry studies. Recent trends in green chemistry have also highlighted the need for sustainable synthesis routes for such intermediates, prompting innovations in catalytic methods and solvent-free reactions. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

From a commercial perspective, 4-methoxy-N-(3-methylpentan-2-yl)aniline is available through specialized chemical suppliers, often labeled as a high-purity research chemical. Its procurement is typically accompanied by detailed analytical data, including NMR, HPLC, and mass spectrometry results, ensuring quality and consistency for end-users. The compound's stability under standard storage conditions further enhances its practicality for laboratory use. As demand for custom synthesis services grows, this compound is increasingly featured in catalogs catering to fine chemical manufacturers.

In summary, 4-methoxy-N-(3-methylpentan-2-yl)aniline (CAS No. 1041572-92-2) represents a compelling case study in the intersection of organic synthesis and applied research. Its structural features and functional groups offer diverse opportunities for innovation across multiple industries. Whether you are a chemist exploring new reaction pathways, a formulator seeking novel active ingredients, or a materials scientist designing next-generation functional materials, this compound warrants careful consideration in your research and development endeavors.